1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine

• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: 1-(4-methyl-2-propoxyphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C14H21NO3S/c1-3-10-18-13-11-12(2)6-7-14(13)19(16,17)15-8-4-5-9-15/h6-7,11H,3-5,8-10H2,1-2H3
• InChI Key: KPOXGNGCHAUALD-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCC2

Description

1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly used as a research tool in various scientific studies due to its unique properties.

Mechanism of Action

The mechanism of action of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine involves the inhibition of enzymes that are involved in various biological processes. It acts as a competitive inhibitor by binding to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzyme's activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine are dependent on the specific enzyme that it inhibits. For example, it has been shown to inhibit the activity of cathepsin B, which is involved in the degradation of extracellular matrix proteins. This inhibition can lead to a decrease in tumor cell invasion and metastasis. It has also been shown to inhibit the activity of dipeptidyl peptidase IV, which is involved in the regulation of glucose homeostasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine in lab experiments is its specificity towards certain enzymes. This allows researchers to investigate the activity of these enzymes in a controlled manner. However, one limitation is that it may not be suitable for studying enzymes that are involved in multiple biological processes.

Future Directions

There are several future directions for the use of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine in scientific research. One direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer and diabetes. Another direction is the development of new analogs with improved potency and selectivity towards specific enzymes. Additionally, it can be used to study the interactions between drugs and enzymes, which can lead to the development of more effective therapies.

Synthesis Methods

The synthesis of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine involves the reaction of 4-methyl-2-propoxybenzenesulfonyl chloride with pyrrolidine in the presence of a base. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-[(4-Methyl-2-propoxyphenyl)sulfonyl]pyrrolidine is widely used in scientific research as a tool to study the activity of various enzymes such as proteases and peptidases. It is also used to investigate the mechanism of action of certain drugs and their interactions with other compounds.